Cas no 1796539-92-8 (Mono-POC Ethyl Tenofovir (Mixture of Diastereomers))

• Product Name: Mono-POC Ethyl Tenofovir (Mixture of Diastereomers)
• CAS No: 1796539-92-8
• MF: C₁₆H₂₆N₅O₇P
• MW: 431.380704402924
• CID: 4552210
• PubChem ID: 71750816
• Update Time: 2025-09-21

Mono-POC Ethyl Tenofovir (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Mono-POC Ethyl Tenofovir (Mixture of Diastereomers)
• CS-0164376
• (8R)-9-(6-Amino-9H-purin-9-yl)-5-ethoxy-8-methyl-2,4,7-trioxa-5-phosphanonanoic Acid Methyl 1-Methylethyl Ester 5-Oxide; Tenofovir Ethyl Monoisoproxil; [Isopropylcarbonyloxymethyl-(Ethoxy)-[(R)-9-(2-phosphonomethoxy)]propyl Adenine;
• ((((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)(ethoxy)phosphoryl)oxy)methyl isopropyl carbonate? (Tenofovir Impurity pound(c)
• 1796539-92-8

• Inchi： 1S/C16H26N5O7P/c1-5-26-29(23,27-9-24-16(22)28-11(2)3)10-25-12(4)6-21-8-20-13-14(17)18-7-19-15(13)21/h7-8,11-12H,5-6,9-10H2,1-4H3,(H2,17,18,19)/t12-,29?/m1/s1
• InChI Key： JBEJTHIFJKPVQX-ICTCQJIBSA-N
• SMILES： C(N1C=NC2C(=NC=NC1=2)N)[C@@H](C)OCP(=O)(OCC)OCOC(=O)OC(C)C

Computed Properties

• Exact Mass: 431.15698518g/mol
• Monoisotopic Mass: 431.15698518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 588.9±60.0 °C at 760 mmHg
• Flash Point: 310.0±32.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Mono-POC Ethyl Tenofovir (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Mono-POC Ethyl Tenofovir (Mixture of Diastereomers)

Mono-POC Ethyl Tenofovir (Mixture of Diastereomers) and Its Significance in Modern Pharmaceutical Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical research, particularly in the development of antiviral agents. One such compound, cas no1796539-92-8, is associated with the product name Mono-POC Ethyl Tenofovir (Mixture of Diastereomers). This compound has garnered significant attention due to its unique structural properties and potential applications in the treatment of viral infections. The diastereomeric mixture presents a fascinating subject of study, offering insights into stereochemistry and its implications for drug efficacy and safety.

The compound Mono-POC Ethyl Tenofovir (Mixture of Diastereomers) belongs to the tenofovir family of antiviral drugs, which are widely used in the management of chronic viral infections such as HIV and hepatitis B. The presence of diastereomers in this mixture adds a layer of complexity to its pharmacological profile. Diastereomers are stereoisomers that are not mirror images of each other, and they can exhibit different biological activities despite having similar chemical structures. This characteristic makes the study of diastereomeric mixtures particularly intriguing for pharmaceutical scientists.

In recent years, there has been a growing interest in understanding the stereochemical aspects of drug molecules. The development of chiral drugs has shown that the spatial arrangement of atoms can significantly influence a drug's efficacy, metabolic pathways, and potential side effects. The research on cas no1796539-92-8 and its diastereomeric mixture aligns with this trend, providing valuable data on how stereochemistry can be leveraged to optimize drug design.

The synthesis and characterization of Mono-POC Ethyl Tenofovir (Mixture of Diastereomers) have been subjects of extensive studies. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure. These studies have not only confirmed the presence of diastereomers but also provided insights into their relative abundance and interactions within the mixture.

The pharmacokinetic behavior of this compound is another area of active investigation. Understanding how the diastereomers are absorbed, distributed, metabolized, and excreted by the body is crucial for determining their therapeutic potential. Preliminary studies suggest that the diastereomers may exhibit different pharmacokinetic profiles, which could influence their overall efficacy and safety profiles. This knowledge is essential for developing dosing regimens that maximize therapeutic benefits while minimizing adverse effects.

The development of novel antiviral agents remains a critical challenge in global health. The emergence of drug-resistant viral strains has necessitated the discovery of new drugs with improved efficacy and reduced resistance profiles. The study of cas no1796539-92-8 and its diastereomeric mixture contributes to this effort by providing a platform for exploring new chemical entities and their stereochemical implications.

In addition to its antiviral applications, this compound has shown promise in other areas of medical research. For instance, its structural features may make it a valuable scaffold for designing new drugs with enhanced properties such as improved solubility or reduced toxicity. The exploration of such possibilities is part of the broader goal of rational drug design, where computational modeling and experimental validation are used to identify promising candidates for further development.

The latest advancements in synthetic chemistry have also enabled more efficient methods for producing complex molecules like Mono-POC Ethyl Tenofovir (Mixture of Diastereomers). These innovations not only reduce production costs but also allow for greater control over the stereochemical purity of the final product. Such improvements are essential for ensuring consistent drug quality and performance across different batches.

The regulatory landscape for new drug approvals has become increasingly stringent over the years. Regulatory agencies require comprehensive data on a drug's safety and efficacy before it can be marketed. The detailed characterization and pharmacological studies conducted on cas no1796539-92-8 provide critical information that will support its potential future regulatory submissions.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. The study of diastereomeric mixtures like Mono-POC Ethyl Tenofovir (Mixture of Diastereomers) exemplifies this collaboration, as it requires expertise in multiple fields to fully understand its potential applications.

In conclusion, the compound identified by cas no1796539-92-8, specifically Mono-POC Ethyl Tenofovir (Mixture of Diastereomers) , represents a significant advancement in pharmaceutical research. Its unique structural properties and potential applications in antiviral therapy make it a subject worthy of continued investigation. As our understanding of stereochemistry evolves, so too does our ability to design more effective and safer drugs for treating viral infections.